2-cyano-3-[5-(dimethylamino)-2-furyl]-N-(3-ethoxyphenyl)acrylamide

• IUPAC Name: (Z)-2-cyano-3-[5-(dimethylamino)furan-2-yl]-N-(3-ethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C18H19N3O3/c1-4-23-15-7-5-6-14(11-15)20-18(22)13(12-19)10-16-8-9-17(24-16)21(2)3/h5-11H,4H2,1-3H3,(H,20,22)/b13-10-
• InChI Key: VKZYFNWMFGWRGE-RAXLEYEMSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)NC(=O)C(=CC2=CC=C(O2)N(C)C)C#N
• Isomeric SMILES: CCOC1=CC=CC(=C1)NC(=O)/C(=C\C2=CC=C(O2)N(C)C)/C#N
• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol

Description

2-cyano-3-[5-(dimethylamino)-2-furyl]-N-(3-ethoxyphenyl)acrylamide, also known as DMF-DAA-OEt, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-cyano-3-[5-(dimethylamino)-2-furyl]-N-(3-ethoxyphenyl)acrylamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and inflammation. The compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been found to inhibit the activity of protein kinase C (PKC), an enzyme that is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. In addition to its anti-inflammatory and analgesic effects, the compound has been found to have antioxidant properties, which may contribute to its ability to inhibit cancer cell growth. It has also been found to have neuroprotective effects, making it a potential candidate for the development of drugs for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-cyano-3-[5-(dimethylamino)-2-furyl]-N-(3-ethoxyphenyl)acrylamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been found to have low toxicity, making it a safe compound to work with. However, one of the limitations of this compound is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

The potential applications of 2-cyano-3-[5-(dimethylamino)-2-furyl]-N-(3-ethoxyphenyl)acrylamide in various fields of scientific research make it an interesting compound for further investigation. Some of the future directions for research include the development of new drugs for the treatment of cancer, pain, and inflammatory diseases, as well as the investigation of its neuroprotective effects for the treatment of neurodegenerative diseases. Further research is also needed to fully understand the mechanism of action of this compound and to identify its molecular targets.

Scientific Research Applications

2-cyano-3-[5-(dimethylamino)-2-furyl]-N-(3-ethoxyphenyl)acrylamide has been found to have potential applications in various fields of scientific research. One of the major applications is in the field of cancer research, where it has been found to inhibit the growth of cancer cells. The compound has also been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the development of new drugs for the treatment of pain and inflammatory diseases.